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Compound of Interest

Compound Name: 1-Octadecanethiol

Cat. No.: B147371 Get Quote

An In-depth Technical Guide to 1-
Octadecanethiol
This guide provides comprehensive information on 1-Octadecanethiol, tailored for

researchers, scientists, and professionals in drug development. It covers its chemical identity,

safety data, and other technical specifications.

Chemical Identity:

Chemical Name: 1-Octadecanethiol[1]

Synonyms: n-Octadecyl mercaptan, Octadecyl mercaptan, Stearyl mercaptan, 1-

Mercaptooctadecane[1][2]

CAS Number: 2885-00-9[1]

Molecular Formula: C₁₈H₃₈S[1][3]

Molecular Weight: 286.56 g/mol

Safety Data Sheet Summary
The following sections summarize the key safety information for 1-Octadecanethiol, compiled

from various safety data sheets.
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1. Hazards Identification:

GHS Classification: Skin irritation (Category 2), Acute aquatic toxicity (Category 1).

Signal Word: Warning

Hazard Statements: H315 (Causes skin irritation), H400 (Very toxic to aquatic life).[4]

Precautionary Statements: P264 (Wash skin thoroughly after handling), P273 (Avoid release

to the environment), P280 (Wear protective gloves), P302 + P352 (IF ON SKIN: Wash with

plenty of water), P332 + P313 (If skin irritation occurs: Get medical advice/attention), P362 +

P364 (Take off contaminated clothing and wash it before reuse).[4]

Other Hazards: Has a strong, unpleasant odor (stench).[5][6] May cause long-lasting harmful

effects to aquatic life.[5]

2. First-Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention if symptoms occur.[5]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation persists, consult a physician.[5]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation

persists, seek medical advice.[5]

Ingestion: Clean mouth with water and drink plenty of water afterward. Seek medical

attention if symptoms occur.[5]

3. Fire-Fighting Measures:

Suitable Extinguishing Media: Water spray, carbon dioxide (CO₂), dry chemical, or chemical

foam.[5]

Unsuitable Extinguishing Media: No information available.[5]
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Specific Hazards: Combustible.[7][8] Gives off irritating or toxic fumes (or gases) in a fire.[7]

4. Handling and Storage:

Handling: Avoid contact with skin, eyes, and clothing. Avoid ingestion and inhalation. Use in

a well-ventilated area.[5][8]

Storage: Keep the container tightly closed in a dry and well-ventilated place.[5] Store

separately from strong oxidants, strong acids, bases, and strong reducing agents.[7][8]

5. Personal Protective Equipment:

Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.[5]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]

Respiratory Protection: No protective equipment is needed under normal use conditions with

adequate ventilation.[5]

Physical and Chemical Properties
Property Value Source

Physical State
Solid, Oily white solid in

various forms
[5][7]

Appearance White [5]

Odor Stench, Characteristic [5][6][7]

Melting Point 25 - 35 °C / 77 - 95 °F [5]

Boiling Point
366 °C / 690.8 °F @ 760

mmHg
[5]

Flash Point 185 °C / 365 °F [5]

Solubility in Water Insoluble [2]

Density 0.847 g/mL at 25 °C [6][8]

Vapor Pressure 4.59E-05 mmHg at 25 °C [8]
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Experimental Workflow: Handling a 1-
Octadecanethiol Spill
The following diagram outlines the general procedure for handling a small spill of 1-
Octadecanethiol in a laboratory setting.
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Caption: Workflow for handling a 1-Octadecanethiol spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147371#1-octadecanethiol-cas-number-and-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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